2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C18H16N2O3/c1-12-6-8-13(9-7-12)10-19-16(21)11-20-17(22)14-4-2-3-5-15(14)18(20)23/h2-9H,10-11H2,1H3,(H,19,21)
• InChI Key: QKBGMMOQUUXRTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C18H16N2O3
• DSSTOX Substance ID: DTXSID80976714
• Molecular Weight: 308.3 g/mol
• CAS RN: 6120-34-9

Description

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide, also known as Compound X, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has been synthesized using a specific method and has been extensively studied to understand its mechanism of action, biochemical and physiological effects, and future directions for research. In

Mechanism of Action

The mechanism of action of 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways in cells. The compound has been shown to inhibit the activity of certain kinases and phosphatases, which play critical roles in various cellular processes, including cell proliferation, differentiation, and apoptosis. Additionally, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has been shown to modulate the activity of specific transcription factors, which regulate gene expression and cellular responses to various stimuli.
Biochemical and Physiological Effects:
2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has been shown to have various biochemical and physiological effects on cells and tissues. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a potential candidate for cancer therapy. Additionally, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has been shown to have anti-inflammatory effects and to modulate the immune response, which makes it a potential candidate for the treatment of various inflammatory and autoimmune diseases.

Advantages and Limitations for Lab Experiments

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. Additionally, the compound is relatively easy to synthesize using a specific method, which makes it readily available for research. However, the compound has some limitations, including its potential toxicity and limited availability of information on its safety and efficacy in humans.

Future Directions

There are several future directions for research on 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X. One potential direction is to further investigate its mechanism of action and identify specific targets for its activity. Additionally, further studies are needed to understand the safety and efficacy of the compound in humans and to develop potential drug candidates based on its structure. Finally, the compound's potential applications in material science and other fields should be explored further.

Synthesis Methods

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X is synthesized using a specific method that involves the reaction of 2-nitrobenzaldehyde and 4-methylbenzylamine in the presence of acetic anhydride and sulfuric acid. The reaction yields 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X as a white crystalline solid, which is then purified using recrystallization. The purity of the compound is confirmed using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

Scientific Research Applications

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. The compound has shown promising results in preclinical studies as a potential drug candidate for the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammation. Additionally, 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methylbenzyl)acetamide X has been used as a building block for the synthesis of other compounds with potential applications in material science.